![molecular formula C10H8BrNO B3189911 5-Bromo-6-methoxyisoquinoline CAS No. 366445-82-1](/img/structure/B3189911.png)
5-Bromo-6-methoxyisoquinoline
Overview
Description
5-Bromo-6-methoxyisoquinoline is a chemical compound with the linear formula C10H8O1N1Br1 . It is a solid substance with an average mass of 238.081 Da and a monoisotopic mass of 236.978912 Da .
Molecular Structure Analysis
The InChI key for this compound is UHAJOUKNSQWSDL-UHFFFAOYSA-N . This key can be used to identify the compound in chemical databases and provides information about its molecular structure.Physical and Chemical Properties Analysis
This compound is a solid substance . Its average mass is 238.081 Da and its monoisotopic mass is 236.978912 Da . The compound’s linear formula is C10H8O1N1Br1 .Scientific Research Applications
Inhibition of Steroid 5α-Reductases
- Study: Baston, Palusczak, & Hartmann (2000) synthesized a range of 6-substituted 2-methoxy-quinolines and 1H-quinolin-2-ones using 6-bromo-2-methoxyquinoline. These compounds showed inhibition of steroid 5α-reductases, which are enzymes involved in the biosynthesis of androgens.
Synthesis Improvement for Drug Discovery
- Study: Nishimura & Saitoh (2016) utilized 5-bromo-2-methylamino-8-methoxyquinazoline, a key intermediate in drug discoveries, and improved its synthesis process. This enhancement increased the yield by 18%, aiding in the quicker supply of the compound to medicinal laboratories.
Anticancer Activity
- Study: Kul Köprülü et al. (2018) evaluated various quinoline derivatives, including 6-Bromo-5-nitroquinoline, for their anticancer properties. These compounds exhibited significant antiproliferative activity against different cancer cell lines.
Antimycobacterial Activity
- Study: Upadhayaya et al. (2009) synthesized derivatives of 6-bromo-2-methoxy-quinolines and tested them for antimycobacterial activity against Mycobacterium tuberculosis. Some compounds showed significant growth inhibition of mycobacterial activity.
Cytotoxic Evaluation for Cancer Treatment
- Study: Delgado et al. (2012) synthesized isoquinolinequinones with substitutions like 7-Amino-6-bromoisoquinoline-5,8-quinone and evaluated their cytotoxic activity. These compounds displayed potent antitumor activity against various human cancer cell lines.
Preparation and NMR Analysis
- Study: McChesney, Sarangan, & Hufford (1984) focused on the preparation of monobromo-6-methoxy-8-aminoquinolines, providing insights into the effect of bromine substitution on NMR chemical shift patterns.
Safety and Hazards
5-Bromo-6-methoxyisoquinoline is classified as an eye irritant (Eye Irrit. 2) and a skin irritant (Skin Irrit. 2) . It has a GHS07 pictogram and a warning signal word . Precautionary measures include avoiding contact with skin and eyes, using personal protective equipment, and ensuring adequate ventilation .
Future Directions
The future directions for the use and study of 5-Bromo-6-methoxyisoquinoline are not clear from the available information. It is part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers , suggesting that it may have potential applications in scientific research. Further studies are needed to explore its properties and potential uses.
Properties
IUPAC Name |
5-bromo-6-methoxyisoquinoline | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrNO/c1-13-9-3-2-7-6-12-5-4-8(7)10(9)11/h2-6H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UHAJOUKNSQWSDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C=NC=C2)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.